Cas no 1520822-46-1 (2-bromo-6-2-(piperazin-1-yl)ethylphenol)

• Product Name: 2-bromo-6-2-(piperazin-1-yl)ethylphenol
• CAS No: 1520822-46-1
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 6121869
• PubChem ID: 83746729
• Update Time: 2025-05-20

2-bromo-6-2-(piperazin-1-yl)ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-2-(piperazin-1-yl)ethylphenol
• EN300-1897967
• 1520822-46-1
• 2-bromo-6-[2-(piperazin-1-yl)ethyl]phenol

• Inchi： 1S/C12H17BrN2O/c13-11-3-1-2-10(12(11)16)4-7-15-8-5-14-6-9-15/h1-3,14,16H,4-9H2
• InChI Key： JLFKWMGTIYQWPR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CCN1CCNCC1

Computed Properties

• Exact Mass: 284.05243g/mol
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromo-6-2-(piperazin-1-yl)ethylphenol

Comprehensive Guide to 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol (CAS No. 1520822-46-1): Properties, Applications, and Market Insights

2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol (CAS No. 1520822-46-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name 2-bromo-6-piperazinylethylphenol, features a unique molecular structure combining a brominated phenol core with a piperazine ethyl side chain. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The molecular formula of 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol is C₁₂H₁₇BrN₂O, with a molecular weight of approximately 285.18 g/mol. The presence of both bromine and piperazine moieties contributes to its reactivity and functionality, making it valuable in synthetic chemistry. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

One of the key reasons for the growing interest in 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol is its potential role in medicinal chemistry. The compound's structure suggests possible interactions with biological targets, particularly in the central nervous system. Recent studies have investigated its derivatives for their affinity toward receptors associated with neurological conditions, aligning with current trends in neuroscience and mental health research.

From a synthetic chemistry perspective, 2-bromo-6-piperazinylethylphenol offers multiple reactive sites for further functionalization. The bromine atom at the 2-position of the phenol ring provides an excellent handle for cross-coupling reactions, while the piperazine nitrogen atoms can participate in various nucleophilic substitutions. This dual functionality makes it a versatile building block in organic synthesis.

The physicochemical properties of 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol (CAS 1520822-46-1) contribute to its handling and application characteristics. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Researchers should note that proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain its stability over time.

In the pharmaceutical industry, compounds like 2-bromo-6-piperazinylethylphenol are increasingly valuable as the demand for novel drug candidates continues to rise. The current market shows growing interest in small molecule therapeutics targeting G-protein coupled receptors (GPCRs), where such piperazine-containing compounds often show promise. This aligns with recent trends in personalized medicine and targeted drug delivery systems.

Quality control and analytical characterization of 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the required purity standards for research applications. Recent advancements in analytical technology have made it easier to characterize and quantify such complex molecules with greater accuracy.

The synthesis of 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol generally involves multi-step organic reactions starting from appropriately substituted phenol derivatives. Process optimization remains an active area of research, with scientists exploring greener synthetic routes that reduce waste and improve yields. This reflects the broader chemical industry's shift toward sustainable chemistry practices.

From a regulatory perspective, while 2-bromo-6-piperazinylethylphenol (CAS 1520822-46-1) is primarily used for research purposes, proper handling procedures should always be followed. Researchers should consult relevant safety data sheets and implement appropriate laboratory safety protocols when working with this compound, in line with standard chemical hygiene practices.

The future outlook for 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol appears promising, particularly as research continues into its potential biological activities. With increasing interest in structure-activity relationship studies and fragment-based drug discovery, such well-characterized building blocks become increasingly valuable to the scientific community.

For researchers sourcing 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol, it's important to work with reputable suppliers who can provide comprehensive analytical data and batch-to-batch consistency. The compound is typically available in research quantities from specialty chemical providers, with customization options available for specific research needs.

In conclusion, 2-Bromo-6-[2-(piperazin-1-yl)ethyl]phenol (CAS No. 1520822-46-1) represents an interesting and potentially valuable compound in modern chemical research. Its unique structural features and synthetic versatility make it worthy of continued investigation, particularly in pharmaceutical applications. As research methodologies advance and new therapeutic targets emerge, compounds like this will likely play an important role in drug discovery and development pipelines.